Cas no 2155840-35-8 (rac-(1R,2R,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2155840-35-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6233038
• PubChem ID: 42580088
• Update Time: 2025-07-21

rac-(1R,2R,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid
• EN300-1272017
• Z3016124597
• AKOS034824827
• (1S,2S,3S,4R)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid
• CS-0271209
• 2155840-35-8
• rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C8H13NO2/c9-7-5-2-1-4(3-5)6(7)8(10)11/h4-7H,1-3,9H2,(H,10,11)/t4-,5+,6-,7-/m0/s1
• InChI Key： JSYLGUSANAWARQ-VZFHVOOUSA-N
• SMILES： OC([C@@H]1[C@H]([C@@H]2CC[C@H]1C2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,2R,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid

Introduction to rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2155840-35-8)

rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2155840-35-8) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of bicyclic amino acids, which are known for their ability to modulate protein-protein interactions and serve as scaffolds for the design of bioactive molecules.

The structure of rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid features a bicyclo[2.2.1]heptane core with an amino group and a carboxylic acid group attached to specific carbon atoms. The presence of multiple chiral centers in this molecule imparts it with distinct stereoisomeric forms, which can have different biological activities and pharmacological profiles. The racemic form of this compound, denoted by the prefix "rac-", is a mixture of all possible stereoisomers.

In recent years, the study of rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid has been driven by its potential applications in drug discovery and development. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Research has shown that this compound can influence the binding and activation of GPCRs, making it a valuable tool for understanding receptor function and developing novel drugs.

Another area where rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid has shown promise is in the field of neuropharmacology. Studies have demonstrated that this compound can interact with various neurotransmitter systems, including glutamate and GABA receptors, which are crucial for synaptic transmission and neuronal function. This interaction has led to investigations into its potential use as a therapeutic agent for neurological disorders such as epilepsy and Parkinson's disease.

The synthesis of rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid has been optimized using modern synthetic methods to ensure high yields and purity. Common synthetic routes involve the use of chiral auxiliaries or catalysts to control the stereochemistry during the formation of the bicyclic core and the attachment of functional groups. These methods have enabled researchers to produce both enantiopure and racemic forms of the compound for various applications.

In addition to its potential therapeutic applications, rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid has also been studied for its use as a building block in combinatorial chemistry and library synthesis. Its unique structural features make it an attractive scaffold for generating diverse chemical libraries that can be screened for bioactivity against various targets.

The biological activity of rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid has been evaluated through a range of in vitro and in vivo assays. In cell-based assays, this compound has shown the ability to modulate receptor signaling pathways and influence cellular responses such as proliferation and differentiation. In animal models, it has demonstrated neuroprotective effects and improved cognitive function in models of neurodegenerative diseases.

The safety profile of rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid is an important consideration for its potential use in clinical settings. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its pharmacokinetics and long-term safety.

In conclusion, rac-(1R,2R,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2155840-35-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural properties and biological activities make it a valuable tool for drug discovery and development efforts aimed at addressing unmet medical needs in areas such as neurology and receptor biology.